2-(3,5-dichlorophenyl)-2-hydroxy-N-methylacetamide

• IUPAC Name: 2-(3,5-dichlorophenyl)-2-hydroxy-N-methylacetamide
• InChI: InChI=1S/C9H9Cl2NO2/c1-12-9(14)8(13)5-2-6(10)4-7(11)3-5/h2-4,8,13H,1H3,(H,12,14)
• InChI Key: DUEUUDGDFZYMKY-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C(C1=CC(=CC(=C1)Cl)Cl)O
• Molecular Formula: C9H9Cl2NO2
• Molecular Weight: 234.08 g/mol

Description

2-(3,5-dichlorophenyl)-2-hydroxy-N-methylacetamide, also known as DCM, is a synthetic compound that has been widely used in scientific research. It is a member of the amide class of compounds and has been found to have various applications in both biochemical and physiological studies. In

Mechanism of Action

2-(3,5-dichlorophenyl)-2-hydroxy-N-methylacetamide works by binding to the active site of FAAH, preventing it from breaking down endocannabinoids. This, in turn, leads to an increase in the levels of endocannabinoids in the body, which can activate cannabinoid receptors and produce various physiological effects.
Biochemical and Physiological Effects:
The increased levels of endocannabinoids produced by 2-(3,5-dichlorophenyl)-2-hydroxy-N-methylacetamide have been found to have various biochemical and physiological effects. These include the reduction of pain and inflammation, the regulation of appetite and metabolism, and the modulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3,5-dichlorophenyl)-2-hydroxy-N-methylacetamide in lab experiments is its ability to selectively inhibit FAAH without affecting other enzymes or receptors. This makes it a useful tool for studying the role of endocannabinoids in various physiological processes. However, 2-(3,5-dichlorophenyl)-2-hydroxy-N-methylacetamide has some limitations, including its potential toxicity and the need for careful dosing to avoid unwanted effects.

Future Directions

There are many potential future directions for research on 2-(3,5-dichlorophenyl)-2-hydroxy-N-methylacetamide. These include exploring its effects on different physiological processes, developing more selective FAAH inhibitors, and investigating its potential therapeutic applications in various diseases. Additionally, further research is needed to fully understand the mechanism of action of 2-(3,5-dichlorophenyl)-2-hydroxy-N-methylacetamide and its effects on the endocannabinoid system.
In conclusion, 2-(3,5-dichlorophenyl)-2-hydroxy-N-methylacetamide is a synthetic compound that has been widely used in scientific research due to its ability to selectively inhibit FAAH and increase the levels of endocannabinoids in the body. It has various applications in both biochemical and physiological studies and has the potential for future therapeutic applications. However, further research is needed to fully understand its mechanism of action and potential limitations.

Synthesis Methods

2-(3,5-dichlorophenyl)-2-hydroxy-N-methylacetamide can be synthesized through a multistep process that involves the reaction of 3,5-dichloroaniline with methyl acetate in the presence of a catalyst. The resulting intermediate is then treated with sodium hydroxide to yield the final product, 2-(3,5-dichlorophenyl)-2-hydroxy-N-methylacetamide. The synthesis of 2-(3,5-dichlorophenyl)-2-hydroxy-N-methylacetamide is relatively straightforward and can be carried out on a large scale.

Scientific Research Applications

2-(3,5-dichlorophenyl)-2-hydroxy-N-methylacetamide has been used extensively in scientific research due to its ability to inhibit the activity of the enzyme, fatty acid amide hydrolase (FAAH). FAAH is responsible for the breakdown of endocannabinoids, which are signaling molecules that play a crucial role in various physiological processes, including pain, inflammation, and anxiety. By inhibiting FAAH, 2-(3,5-dichlorophenyl)-2-hydroxy-N-methylacetamide can increase the levels of endocannabinoids in the body, leading to various physiological effects.